BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-Chloroanisole:
Physical and Chemical Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloroanisole

Cat. No.: B146291

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 3-Chloroanisole (CAS No: 2845-89-8). The information is curated for
professionals in research and development, with a focus on data clarity and experimental
context.

Physical Properties

3-Chloroanisole is a colorless to pale yellow liquid with a characteristic aromatic, sometimes
described as sweet or floral, odor.[1][2][3][4] It is an organic compound featuring a benzene
ring substituted with a methoxy group and a chlorine atom at the meta position relative to each
other.[1] This substitution pattern significantly influences its chemical reactivity and physical
characteristics.

Quantitative physical data for 3-Chloroanisole are summarized in the table below for ease of
reference and comparison.
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Property Value Source(s)
Molecular Formula C7H-CIO [11[5]16]
Molecular Weight 142.58 g/mol [21[5]1[7]
Appearance Colorless to pale yellow liquid [11[31[8]
Density 1.164 g/mL at 25 °C [81I9][10]
Boiling Point 193 °C at 760 mmHg [5118]1[9]
Melting Point -2 °C to 25 °C (range from 21[10]
sources)
Flash Point 73 °C (163.4 °F) - closed cup [516119]
Refractive Index n20/D 1.536 [9][10]
Solubility Limited solubility in water (235 (IE0]

mg/L)

Moderately soluble in organic
solvents like ethanol, acetone,

and ether

[11(21(4]

Vapor Pressure

0.531 mmHg at 25°C

[8]

Chemical Properties and Reactivity

3-Chloroanisole exhibits typical reactivity for a halogenated aromatic ether. The presence of

the methoxy group and the chlorine atom on the benzene ring dictates its chemical behavior in

various reactions.

e Nucleophilic Aromatic Substitution: The nitro group in 3-substituted nitrobenzenes can be

displaced by methoxide ions in a nucleophilic aromatic substitution reaction to form 3-

substituted anisoles, including 3-Chloroanisole.[11][12]

o Directed Ortho-Metalation: The methoxy group can direct ortho-metalation, which can be

followed by palladium-catalyzed reactions for further functionalization.[9]
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 Intermediate in Organic Synthesis: It serves as a crucial starting material or intermediate in
the synthesis of more complex molecules. It is used in the production of pharmaceuticals,
agrochemicals, and fragrances.[1][2][4][5] For instance, it is a precursor in the regioselective
synthesis of 4- and 7-alkoxyindoles.[9][10] It has also been used in the synthesis of
nonsteroidal anti-inflammatory drugs like nimesulide and the antidepressant trazodone.[2]

o Applications in Agrochemicals: 3-Chloroanisole is an intermediate in the manufacturing of
fungicides such as fluazinam and penconazole, as well as herbicides and insecticides.[2][4]

» Electrolyte Additive: It has been employed as an electrolyte additive for overcharge
protection in Li-ion cells.[9][10]

Experimental Protocols
One-Step Synthesis of 3-Chloroanisole

A documented method for the preparation of 3-Chloroanisole involves the nucleophilic
aromatic substitution of the nitro group from 3-chloronitrobenzene.[11][12]

Materials:

3-chloronitrobenzene

Toluene

Sodium methoxide (solid powder)

Potassium hydroxide (solid powder)

Tetrabutylammonium bromide (phase-transfer catalyst)

Water

Procedure:

¢ In a reaction vessel, dissolve 3-chloronitrobenzene in toluene.

e Add solid sodium methoxide powder, solid potassium hydroxide powder, and
tetrabutylammonium bromide to the solution at room temperature.
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« Stir the heterogeneous mixture vigorously while maintaining a temperature of 50 °C for 2
hours. Forced passage of air through the reaction solution is required.

 After the reaction period, cool the mixture.
e Wash the mixture with water to remove inorganic compounds.

o Separate the organic phase. The product, 3-Chloroanisole, is in the organic phase and can
be further purified if necessary.

Visualizations
Synthesis Workflow of 3-Chloroanisole

The following diagram illustrates the one-step synthesis of 3-Chloroanisole from 3-
chloronitrobenzene.
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Caption: One-step synthesis of 3-Chloroanisole.

Applications of 3-Chloroanisole

This diagram outlines the logical relationship between the chemical nature of 3-Chloroanisole

and its diverse applications.
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Applications of 3-Chloroanisole

3-Chloroanisole

Electrolyte
Additive

Intermediate in
Organic Synthesis

Pharmaceuticals Agrochemicals Fragrances & Flavors

Click to download full resolution via product page

Material Science

Caption: Applications derived from 3-Chloroanisole.

Spectral Data

Spectral data are crucial for the identification and characterization of 3-Chloroanisole. Key
spectral information includes:

e 1H NMR and 3C NMR: Nuclear Magnetic Resonance spectroscopy provides detailed
information about the hydrogen and carbon framework of the molecule.[13][14]

o Mass Spectrometry (MS): Provides the mass-to-charge ratio, confirming the molecular
weight. The top peak is observed at m/z 142.[13]

« Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups within the
molecule.[13]

e Raman Spectroscopy: Complements IR spectroscopy for structural analysis.[13]

o UV-VIS Spectroscopy: Provides information about the electronic transitions within the
molecule.[13]
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Safety and Handling

3-Chloroanisole is considered a combustible liquid and may cause irritation to the eyes, skin,
and respiratory system.[3][15][16] It is important to handle this chemical with appropriate
personal protective equipment, including safety goggles, gloves, and a lab coat, in a well-
ventilated area.[15][17][18] Store in a cool, dry, well-ventilated place away from sources of
ignition.[8][15][19] In case of spills, absorb with an inert material and dispose of it as hazardous
waste.[16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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